Cas no 877149-08-1 (4-bromo-2-methoxy-6-methyl-benzoic acid)

877149-08-1 structure
Product Name:4-bromo-2-methoxy-6-methyl-benzoic acid
CAS No:877149-08-1
Molecular Formula:C9H9BrO3
Molecular Weight:245.0700
MDL:MFCD19105198
CID:1029607
4-bromo-2-methoxy-6-methyl-benzoic acid Properties
Names and Identifiers
-
- 4-Bromo-2-methoxy-6-methylbenzoic acid
- RLDCUIJIUVPBBV-UHFFFAOYSA-N
- FCH1349291
- EN001457
- 4-bromo-2-methoxy-6-methyl-benzoic acid
- AX8215552
-
- MDL: MFCD19105198
- InChIKey: RLDCUIJIUVPBBV-UHFFFAOYSA-N
- Inchi: 1S/C9H9BrO3/c1-5-3-6(10)4-7(13-2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
- SMILES: BrC1=C([H])C(=C(C(=O)O[H])C(C([H])([H])[H])=C1[H])OC([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Heavy Atom Count: 13
- Complexity: 195
- Topological Polar Surface Area: 46.5
4-bromo-2-methoxy-6-methyl-benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00H1I6-100mg |
4-bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | >98% | 100mg |
$125.00 | ||
A2B Chem LLC | AH94302-250mg |
4-Bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 98% | 250mg |
$159.00 | 2024-04-19 | |
Aaron | AR00H1QI-100mg |
4-bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 98% | 100mg |
$74.00 | 2025-02-10 | |
abcr | AB485038-250mg |
4-Bromo-2-methoxy-6-methylbenzoic acid, 95%; . |
877149-08-1 | 95% | 250mg |
€278.10 | ||
Alichem | A019097899-5g |
4-Bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 95% | 5g |
$1010.00 | 2023-08-31 | |
Ambeed | A144591-100mg |
4-Bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 95% | 100mg |
$146.0 | 2024-08-02 | |
Chemenu | CM124188-1g |
4-bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 95% | 1g |
$374 | ||
Crysdot LLC | CD12020448-1g |
4-Bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 95+% | 1g |
$407 | ||
eNovation Chemicals LLC | Y0991577-5g |
4-Bromo-2-methoxy-6-methylbenzoic acid |
877149-08-1 | 95% | 5g |
$1200 | 2022-09-10 | |
TRC | B993828-2.5mg |
4-Bromo-2-methoxy-6-methylbenzoic Acid |
877149-08-1 | 2.5mg |
$ 50.00 | 2022-06-06 |
4-bromo-2-methoxy-6-methyl-benzoic acid Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:877149-08-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:877149-08-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
4-bromo-2-methoxy-6-methyl-benzoic acid Related Literature
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Jigna G. Tank,Rohan V. Pandya,Vrinda S. Thaker RSC Adv., 2014,4, 12605-12613
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Elisabetta Benazzi,Joshua Karlsson,Youssef Ben M'Barek,Pavel Chabera,Sébastien Blanchard,Sandra Alves,Anna Proust,Tönu Pullerits,Guillaume Izzet,Elizabeth A. Gibson Inorg. Chem. Front., 2021,8, 1610-1618
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Krassimira P. Guerra,Michael G. B. Drew,Vítor Félix Dalton Trans., 2006, 4124-4133
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Shilpi Mandal,Gunajyoti Das,Hassan Askari RSC Adv., 2014,4, 24796-24809
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Yu-Zhen Zeng,Hua-Li Qin Org. Biomol. Chem., 2022,20, 7776-7780
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Guangying Zhao,Chun Wang,Qiuhua Wu,Zhi Wang Anal. Methods, 2011,3, 1410-1417
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Yongxin Bing,Hao Yi,Wei Hong,Cui Lai,Qingwei Guo,Chenggang Niu Anal. Methods, 2015,7, 4621-4628
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Marianne Hanzlik,Matthias Arenz Energy Environ. Sci., 2011,4, 234-238
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Aurelia Falcicchio,Sten O. Nilsson Lill,Filippo M. Perna,Antonio Salomone,Donato I. Coppi,Corrado Cuocci,Dietmar Stalke,Vito Capriati Dalton Trans., 2015,44, 19447-19450
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Jin Huang,Teresa Mena-Barragán,Carmen Ortiz Mellet,Camille Decroocq,Emile Etamé,Andreas Heise Chem. Commun., 2014,50, 3350-3352
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:877149-08-1)4-bromo-2-methoxy-6-methyl-benzoic acid

Purity:99%/99%
Quantity:250mg/1g
Price($):211.0/596.0